Cas no 1240598-34-8 (2,4-Pyrimidinedicarboxylic acid, 5-bromo-)

• Product Name: 2,4-Pyrimidinedicarboxylic acid, 5-bromo-
• CAS No: 1240598-34-8
• MF: C₆H₃BrN₂O₄
• MW: 247.003020524979
• CID: 2124873
• Update Time: 2023-11-19

2,4-Pyrimidinedicarboxylic acid, 5-bromo- Chemical and Physical Properties

Names and Identifiers

• 5-bromopyrimidine-2,4-dicarboxylic acid
• CID 119098459
• 2,4-Pyrimidinedicarboxylic acid, 5-bromo-

• Inchi： 1S/C6H3BrN2O4/c7-2-1-8-4(6(12)13)9-3(2)5(10)11/h1H,(H,10,11)(H,12,13)
• InChI Key： JRMSTFBDURMUOX-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=O)O)N=C1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 235
• Topological Polar Surface Area: 100

Experimental Properties

• Density: 2.108±0.06 g/cm3(Predicted)
• Boiling Point: 567.0±60.0 °C(Predicted)
• pka: 1.09±0.10(Predicted)